Cas no 1003568-59-9 (Tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}methylcarbamate)

Tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}methylcarbamate structure
1003568-59-9 structure
Product Name:Tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}methylcarbamate
CAS No:1003568-59-9
MF:C15H23NO3
MW:265.348024606705
CID:2131891
Update Time:2023-08-04

Tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}methylcarbamate
    • Tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}methylcarbamate
    • Inchi: 1S/C15H23NO3/c1-15(2,3)19-14(18)16(4)10-9-12-5-7-13(11-17)8-6-12/h5-8,17H,9-11H2,1-4H3
    • InChI Key: KAGOLXPCHTVMLQ-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CCC1C=CC(CO)=CC=1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 278
  • Topological Polar Surface Area: 49.8
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